Cas no 67031-82-7 (1-(pyridin-3-yl)ethyl benzoate)

• Product Name: 1-(pyridin-3-yl)ethyl benzoate
• CAS No: 67031-82-7
• MF: C₁₄H₁₃NO₂
• MW: 227.258523702621
• CID: 1719877
• PubChem ID: 48943
• Update Time: 2025-04-21

1-(pyridin-3-yl)ethyl benzoate Chemical and Physical Properties

Names and Identifiers

• 1-(pyridin-3-yl)ethyl benzoate
• 1-pyridin-3-ylethyl benzoate
• BRN 0182612
• beta-Pyridylmethyl carbinyl benzoate
• 67031-82-7
• DTXSID70985936
• BENZOIC ACID, 1-(3-PYRIDYL)ETHYL ESTER
• 4-21-00-00520 (Beilstein Handbook Reference)

• Inchi： 1S/C14H13NO2/c1-11(13-8-5-9-15-10-13)17-14(16)12-6-3-2-4-7-12/h2-11H,1H3
• InChI Key： PLSNYBSMHHRQBN-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1)=O)C(C)C1C=NC=CC=1

Computed Properties

• Exact Mass: 227.09469
• Monoisotopic Mass: 227.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• PSA: 39.19